![molecular formula C12H16ClN B6220465 tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine hydrochloride CAS No. 2758004-40-7](/img/no-structure.png)
tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine hydrochloride (TDAH) is a synthetic organic compound that has been widely studied for its potential applications in chemical and biomedical research. TDAH has been used in a variety of scientific experiments, ranging from drug synthesis to the study of biochemical and physiological processes.
Scientific Research Applications
Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine hydrochloride has been used in a variety of scientific research applications, including the study of biochemical and physiological processes. It has been used to study the effects of drugs on the body, as well as to study the molecular mechanisms of drug action. This compound has also been used in the synthesis of drugs, as well as in the production of pharmaceuticals.
Mechanism of Action
Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine hydrochloride acts as a proton donor, and its mechanism of action is believed to involve the transfer of protons from the compound to other molecules. This mechanism of action is believed to be responsible for the biochemical and physiological effects of this compound, as well as its potential applications in drug synthesis and the production of pharmaceuticals.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of enzymes and the modulation of cell signaling pathways. It has also been shown to have anti-inflammatory and anti-cancer effects, as well as to modulate the activity of the immune system.
Advantages and Limitations for Lab Experiments
Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive, and its synthesis method is relatively simple. Additionally, it is non-toxic and has been shown to be stable in a variety of solvents. However, it is important to note that this compound has been shown to be unstable in the presence of light and air, and its solubility in aqueous solutions is limited.
Future Directions
The potential applications of tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine hydrochloride in chemical and biomedical research are numerous. Future research could explore the potential of this compound to act as a drug delivery agent, as well as its potential to modulate the activity of enzymes and other proteins. Additionally, research could explore the potential of this compound to act as an inhibitor of cancer cell growth and metastasis. Finally, research could explore the potential of this compound to act as an immunomodulator, as well as its potential to be used in the synthesis of drugs and pharmaceuticals.
Synthesis Methods
Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine hydrochloride can be synthesized through a series of reactions, including the condensation of tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine and hydrochloric acid. The reaction is conducted in a polar solvent, such as methanol or ethanol, and the resulting product is a white crystalline powder. This synthesis method has been used in a variety of research and commercial applications, including drug synthesis and the production of pharmaceuticals.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine hydrochloride involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Ammonia", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether", "Chloroform" ], "Reaction": [ "Step 1: Diels-Alder reaction between cyclopentadiene and maleic anhydride to form endo-3-norbornene-cis-2,3-dicarboxylic anhydride", "Step 2: Hydrolysis of endo-3-norbornene-cis-2,3-dicarboxylic anhydride with sodium hydroxide to form endo-3-norbornene-cis-2,3-dicarboxylic acid", "Step 3: Decarboxylation of endo-3-norbornene-cis-2,3-dicarboxylic acid with heat to form endo-3-norbornene-cis-2,3-dicarboxylic anhydride", "Step 4: Reaction of endo-3-norbornene-cis-2,3-dicarboxylic anhydride with ammonia to form tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-triene-3-amine", "Step 5: Quaternization of tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-triene-3-amine with hydrochloric acid in ethanol to form tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-triene-3-amine hydrochloride", "Step 6: Recrystallization of tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-triene-3-amine hydrochloride from diethyl ether/chloroform to obtain pure product" ] } | |
2758004-40-7 | |
Molecular Formula |
C12H16ClN |
Molecular Weight |
209.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.